Cas no 389126-54-9 (1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester)

• Product Name: 1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester
• CAS No: 389126-54-9
• MF: C₁₆H₂₈O₆
• MW: 316.389925956726
• CID: 1494527
• Update Time: 2024-08-23

1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester

• Inchi： 1S/C16H28O6/c1-4-6-8-13(9-7-5-2)22-15(18)11-12(16(19)20)10-14(17)21-3/h12-13H,4-11H2,1-3H3,(H,19,20)
• InChI Key： ZYWFQXCRRFRQQP-UHFFFAOYSA-N
• SMILES： C(C(OC(CCCC)CCCC)=O)C(C(O)=O)CC(OC)=O

Computed Properties

• Exact Mass: 315.18081

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 427.6±35.0 °C(Predicted)
• PSA: 92.73
• pka: 3.93±0.23(Predicted)